Cas no 52671-18-8 (Phenanthridinium,3,8-diamino-5-methyl-6-phenyl-, chloride (1:1))

• Product Name: Phenanthridinium,3,8-diamino-5-methyl-6-phenyl-, chloride (1:1)
• CAS No: 52671-18-8
• MF: C₂₀H₁₈ClN₃
• MW: 335.830023288727
• CID: 374593
• PubChem ID: 6452694
• Update Time: 2025-04-19

Phenanthridinium,3,8-diamino-5-methyl-6-phenyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Phenanthridinium,3,8-diamino-5-methyl-6-phenyl-, chloride (1:1)
• 3,8-diamino-5-methyl-6-phenylphenanthridinium chloride
• 5-methyl-6-phenylphenanthridin-5-ium-3,8-diamine,chloride
• 3,8-diamino-5-methyl-6-phenylphenanthridinium
• EINECS 258-088-3
• NS00088770
• 52671-18-8
• 5-methyl-6-phenylphenanthridin-5-ium-3,8-diamine;chloride

• Inchi： 1S/C20H17N3.ClH/c1-23-19-12-15(22)8-10-17(19)16-9-7-14(21)11-18(16)20(23)13-5-3-2-4-6-13;/h2-12,22H,21H2,1H3;1H
• InChI Key： GKEJLMIOYHVQIT-UHFFFAOYSA-N
• SMILES： [Cl-].[N+]1(C)C2C=C(C=CC=2C2C=CC(=CC=2C=1C1C=CC=CC=1)N)N

Computed Properties

• Exact Mass: 316.9782
• Monoisotopic Mass: 335.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 406
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.9A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 48.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines